Cas no 1465156-41-5 (3-Isoxazolecarboxylic acid, 4-amino-)

• Product Name: 3-Isoxazolecarboxylic acid, 4-amino-
• CAS No: 1465156-41-5
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 5991713
• Update Time: 2025-11-06

3-Isoxazolecarboxylic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 4-amino-

• Inchi： 1S/C4H4N2O3/c5-2-1-9-6-3(2)4(7)8/h1H,5H2,(H,7,8)
• InChI Key： XDVYMOJPTKBZDW-UHFFFAOYSA-N
• SMILES： O1C=C(N)C(C(O)=O)=N1

Experimental Properties

• Density: 1.595±0.06 g/cm3(Predicted)
• Boiling Point: 408.0±30.0 °C(Predicted)
• pka: 4.13±0.10(Predicted)

Additional information on 3-Isoxazolecarboxylic acid, 4-amino-

Research Brief on 3-Isoxazolecarboxylic acid, 4-amino- (CAS: 1465156-41-5): Recent Advances and Applications

3-Isoxazolecarboxylic acid, 4-amino- (CAS: 1465156-41-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key scaffold in the synthesis of novel bioactive molecules, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

One of the most notable advancements in the study of 3-Isoxazolecarboxylic acid, 4-amino- is its role as a building block in the design of small-molecule inhibitors targeting specific enzymes and signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the activity of protein kinases involved in cancer cell proliferation. The researchers utilized a combination of computational modeling and high-throughput screening to identify derivatives of 3-Isoxazolecarboxylic acid, 4-amino- that exhibited potent inhibitory effects with minimal off-target toxicity.

In addition to its anticancer properties, recent research has explored the antimicrobial potential of 3-Isoxazolecarboxylic acid, 4-amino-. A study conducted by a team at the University of Cambridge revealed that derivatives of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Another significant development is the application of 3-Isoxazolecarboxylic acid, 4-amino- in the field of neurodegenerative diseases. A 2024 publication in ACS Chemical Neuroscience reported that certain analogs of this compound could modulate the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The study employed nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations to elucidate the binding interactions between the compound and amyloid-beta aggregates, providing a foundation for future drug design efforts.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 3-Isoxazolecarboxylic acid, 4-amino- and its derivatives. A novel catalytic method developed by researchers at the Max Planck Institute for Coal Research enabled the efficient synthesis of this compound under mild conditions, with high yields and minimal environmental impact. This advancement is expected to facilitate the large-scale production of 3-Isoxazolecarboxylic acid, 4-amino- for preclinical and clinical studies.

In conclusion, the growing body of research on 3-Isoxazolecarboxylic acid, 4-amino- (CAS: 1465156-41-5) underscores its potential as a versatile scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and neurodegeneration, with promising results in both in vitro and in vivo models. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing its translation into clinical candidates. The continued exploration of this compound holds great promise for addressing unmet medical needs and advancing the field of chemical biology.